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Compound of Interest

Methyl 5-chloro-2-
Compound Name:
cyclopropoxybenzoate

Cat. No.: B8708234

In the landscape of pharmaceutical development, success often hinges on the rational design
of molecules that possess optimal potency, selectivity, and pharmacokinetic properties. Methyl
5-chloro-2-cyclopropoxybenzoate emerges as a valuable scaffold in this pursuit. Its structure
is a deliberate convergence of three critical pharmacophoric elements:

e A Chlorinated Phenyl Ring: The chloro-substituent significantly modulates the electronic
properties of the aromatic ring and enhances lipophilicity, which can improve membrane
permeability. Halogen bonding is also an increasingly recognized interaction that can
enhance binding affinity to biological targets. The inclusion of chlorine is a well-established
strategy in medicinal chemistry, with over 250 FDA-approved chloro-containing drugs on the
market.[1][2]

o A Cyclopropyl Moiety: The cyclopropyl group is a "bioisostere" for other functionalities, often
introduced to increase metabolic stability by blocking sites of oxidation. Its rigid, three-
dimensional nature can enforce a specific conformation, leading to higher receptor affinity
and selectivity.

o A Methyl Ester: This functional group provides a reactive handle for straightforward chemical
modification, typically through hydrolysis to the corresponding carboxylic acid followed by
amide bond formation, a cornerstone reaction in the synthesis of many active
pharmaceutical ingredients (APIs).
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This guide aims to equip researchers with the foundational knowledge to effectively synthesize,
characterize, and utilize this potent intermediate in their discovery programs.

Core Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is the bedrock of its
application. The key specifications for Methyl 5-chloro-2-cyclopropoxybenzoate are
summarized below.

Property Value Reference
CAS Number 959749-02-1 [3]
Molecular Formula C11H11CIOs3 [3]
Molecular Weight 226.66 g/mol [3]
_ O=C(0OC)C1=CC(Cl)=CC=C10
Canonical SMILES [3]
C2CcC2

Typically an off-white to pale
Appearance ] ) General Knowledge
yellow solid or oil

Purity =>98% (commonly available) [4]

Soluble in common organic
Solubility solvents (e.g., DCM, EtOAc, General Knowledge
DMSO)

Synthesis Protocol and Mechanistic Rationale

The most direct and reliable route to Methyl 5-chloro-2-cyclopropoxybenzoate is via a
Williamson ether synthesis, starting from the commercially available Methyl 5-chloro-2-
hydroxybenzoate (also known as methyl 5-chlorosalicylate).

Experimental Workflow: Synthesis
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Reactants & Reagents

Methyl 5-chloro-2-hydroxybenzoate
(CAS: 4068-78-4)

Bromocyclopropane Reaction & Workup Final Product
{ Williamson Ether Synthesis | _Crude Product Aqueous Workup Column Chromatography | | Purity 298% | (Methyl 5-chloro-2-cyclopropoxybenzoate
] [ )] [

[ (Heat, 8-12h) (Filtration & Extraction (Silica Gel) (CAS: 959749-02-1)

Potassium Carbonate (K2COs)

DMF or Acetone

Purified Product

Molecular Weight

Unambiguous Structure unctional Groups Purity (%)

Structurﬁl/ Confirmation \ WAssessment

M [Mass Spectrometry (MS)] [nfrared (IR) Spectroscopa (HPLC / UPLC]
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Step 3: Diversification

X - i - Biologically Active
Step 1: Unmasking Step 2: Coupling e N,
Methyl 5-chloro-2- Saponification L R A P Amide Coupling T |
cyclopropoxybenzoate (LiOH or NaOH) 1 Caboxylichcidlintermediate (EDC/HOBt or HATU) )&y |
I Diverse Amine Library
(R-NH2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8708234?utm_src=pdf-body-img
https://www.benchchem.com/product/b8708234?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://www.bldpharm.com/products/959749-02-1.html
https://www.chemscene.com/product/75230-38-5.html
https://www.benchchem.com/product/b8708234#methyl-5-chloro-2-cyclopropoxybenzoate-molecular-weight
https://www.benchchem.com/product/b8708234#methyl-5-chloro-2-cyclopropoxybenzoate-molecular-weight
https://www.benchchem.com/product/b8708234#methyl-5-chloro-2-cyclopropoxybenzoate-molecular-weight
https://www.benchchem.com/product/b8708234#methyl-5-chloro-2-cyclopropoxybenzoate-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8708234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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